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Compound of Interest

Compound Name: 3-Hydroxyundecanoic acid

Cat. No.: B126752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Hydroxyundecanoic acid (CAS: 40165-88-6) is a medium-chain hydroxy fatty acid that has

garnered increasing interest in the scientific community. This technical guide provides a

comprehensive overview of its chemical and physical properties, methods for its synthesis and

analysis, and a detailed exploration of its biological activities and potential therapeutic

applications. Particular focus is given to its established antifungal properties and its emerging

role in cancer research, potentially through the modulation of key cellular signaling pathways.

This document aims to serve as a valuable resource for researchers and professionals in the

fields of biochemistry, microbiology, and drug development.

Chemical and Physical Properties
3-Hydroxyundecanoic acid is a saturated fatty acid with a hydroxyl group at the C-3 position.

Its chemical structure and key properties are summarized below.
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Property Value Reference

CAS Number 40165-88-6 N/A

Molecular Formula C₁₁H₂₂O₃ [1][2]

Molecular Weight 202.29 g/mol [1]

IUPAC Name 3-hydroxyundecanoic acid [1]

Melting Point 73-73.5 °C [2]

Boiling Point 333.2 ± 25.0 °C (Predicted) [2]

Density 0.998 ± 0.06 g/cm³ (Predicted) [2]

Solubility

Soluble in ethanol, methanol,

and chloroform.[1][2]

Practically insoluble in water.

[3]

N/A

Purity
Commercially available at

>98% purity.[1]
N/A

Appearance Solid [4]

Synthesis and Purification
While a specific, detailed industrial synthesis protocol for 3-hydroxyundecanoic acid is not

readily available in the public domain, its structure lends itself to established organic chemistry

reactions.

Synthesis Methodology: The Reformatsky Reaction
A common and effective method for the synthesis of β-hydroxy esters, which can then be

hydrolyzed to β-hydroxy acids like 3-hydroxyundecanoic acid, is the Reformatsky reaction.[5]

[6]

Reaction Principle: The reaction involves the treatment of an α-halo ester with zinc metal to

form an organozinc reagent (a Reformatsky enolate). This enolate then reacts with an aldehyde

or ketone to form a β-hydroxy ester.[5][6] For the synthesis of 3-hydroxyundecanoic acid,
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nonanal (the aldehyde corresponding to the desired nine-carbon tail) would be reacted with the

zinc enolate of an α-bromoacetate.

Illustrative Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for 3-Hydroxyundecanoic Acid Synthesis via Reformatsky Reaction

Synthesis

Nonanal + Ethyl bromoacetate + Zinc

Reformatsky Reaction
in an aprotic solvent (e.g., THF)

1.

Ethyl 3-hydroxyundecanoate

2.

Base Hydrolysis (e.g., NaOH)
followed by Acidification (e.g., HCl)

3.

3-Hydroxyundecanoic Acid

4.
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Workflow for GC-MS Analysis of 3-Hydroxyundecanoic Acid

Biological Sample or
Synthesized Product

Acidification and
Solvent Extraction

Silylation with
BSTFA/TMCS

GC-MS Analysis

Data Acquisition
and Quantification
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Antifungal Mechanism of 3-Hydroxyundecanoic Acid

3-Hydroxyundecanoic Acid

Fungal Cell Membrane

Inserts into

Increased Membrane Fluidity
and Permeability

Leakage of Intracellular
Components

Fungal Cell Death
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Potential Involvement of 3-Hydroxy Fatty Acids in the PI3K/AKT/mTOR Pathway

Growth Factors

Receptor Tyrosine Kinase

PI3K

AKT

mTOR Fatty Acid Metabolism

Cell Growth and Proliferation 3-Hydroxyundecanoic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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